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Compound of Interest

Compound Name: 4-Methoxybenzophenone

Cat. No.: B1664615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for (4-
methoxyphenyl)(phenyl)methanone (CAS 611-94-9), also known as 4-
methoxybenzophenone. The information is compiled from various safety data sheets (SDS)
and toxicological resources to support researchers, scientists, and drug development
professionals in the safe handling and assessment of this compound.

Chemical and Physical Properties

(4-methoxyphenyl)(phenyl)methanone is a white to light yellow crystalline solid.[1] It is utilized
as a UV filter in sunscreens and cosmetics and as a photostabilizer in plastics and coatings.[1]
[2] The key physical and chemical properties are summarized in the table below for easy
reference and comparison.
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Property Value Source
CAS Number 611-94-9 [11[2][3][4]
Molecular Formula C14H1202 [2]
Molecular Weight 212.24 g/mol - 212.25 g/mol [2][41[5]
Melting Point 58 - 63 °C [2][3][4]
Boiling Point 354 - 356 °C [2][3]1[4]
Purity >97% [2][4]
Appearance Light yellow, white powder [2][3]
Odor Odorless [3]

Insoluble in water.[6] Soluble in
Solubility organic solvents like ethanol [1][6]

and acetone.[1]

Toxicological Data

The toxicological profile of (4-methoxyphenyl)(phenyl)methanone is not extensively detailed in
publicly available literature. However, an acute oral toxicity study has been reported.

Endpoint Value Species Route Source

LD50 (Lethal

5 g/k Rat Oral 7
Dose, 50%) I 7l

GHS Hazard Statements: According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), this substance has been associated with the following hazard
statements based on notifications to the European Chemicals Agency (ECHA):

e H315: Causes skin irritation.[5][8]

o H319: Causes serious eye irritation.[5][8]

o H335: May cause respiratory irritation.[5][8]
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Ecotoxicological Data

There is currently no specific quantitative ecotoxicological data available for (4-methoxyphenyl)
(phenyl)methanone in the reviewed sources. Safety data sheets frequently state "no data
available" for toxicity to fish, daphnia, and other aquatic invertebrates.[9][10]

Experimental Protocols

The following sections describe the methodologies for key toxicological experiments based on
internationally recognized OECD (Organisation for Economic Co-operation and Development)
guidelines. These protocols provide a framework for the generation of safety data.

Acute Oral Toxicity Testing

The acute oral toxicity of a substance is typically determined using one of the OECD test
guidelines: 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-
Down Procedure).[3] These methods are designed to estimate the LD50 of a substance and
classify it according to the GHS.[3]

OECD Test Guideline 423: Acute Toxic Class Method
This method is a stepwise procedure using a limited number of animals.[9]

e Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant
females are used.[5]

e Housing and Feeding: Animals are housed in standard laboratory conditions with a controlled
temperature (22°C * 3°C) and relative humidity (30-70%).[5] They are fasted prior to dosing.
[11]

o Dose Administration: The test substance is administered orally by gavage in a single dose.[5]
[11] The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg
body weight.[3]

» Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.[5]
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» Data Analysis: The LD50 is not calculated directly, but the substance is classified into a
toxicity class based on the observed mortality at specific dose levels.[3]

Skin Irritation Testing

Skin irritation is the production of reversible inflammatory changes in the skin following the
application of a test substance.[2] The potential for a chemical to cause skin irritation can be
assessed using in vivo (OECD 404) or in vitro (OECD 439) methods.[2][4]

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test
Method

This in vitro method uses a three-dimensional reconstructed human epidermis model that
mimics the biochemical and physiological properties of the upper layers of human skin.[2][12]

o Test System: Commercially available Reconstructed Human Epidermis (RhE) models are
used.[1]

e Procedure:
o Afixed dose of the test substance is applied topically to the surface of the RhE tissue.[1]

o After a defined exposure period (e.g., 42 minutes), the substance is removed by washing.
[13]

o The tissues are incubated for a post-exposure period (e.g., 42 hours).[13]

 Viability Assessment: Cell viability is measured using a colorimetric assay, typically the MTT
assay.[12] In this assay, the vital dye MTT is converted by mitochondrial enzymes of viable
cells into a blue formazan salt, which is then extracted and quantified.[12]

o Classification: A substance is classified as a skin irritant if the tissue viability is reduced to <
50% of the negative control.[1][14]

Chemical Safety Assessment Workflow

The following diagram illustrates a typical workflow for assessing the safety of a chemical
substance, from initial identification to risk characterization.
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3. Exposure Assessment
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Caption: Logical workflow for chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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